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Compound of Interest

Compound Name: 2-Chlorobenzimidazole

Cat. No.: B1347102

An In-depth Technical Guide to 2-Chlorobenzimidazole

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and reactivity of 2-Chlorobenzimidazole. It is intended for researchers, scientists,
and professionals in the fields of medicinal chemistry, drug development, and organic
synthesis.

Chemical Structure and Identification

2-Chlorobenzimidazole is a heterocyclic aromatic organic compound consisting of a benzene
ring fused to an imidazole ring, with a chlorine atom substituted at the 2-position of the
imidazole ring.

IUPAC Name: 2-chloro-1H-benzimidazole[1][2]

e Synonyms: 2-Chloro-1H-benzo[d]imidazole, Benzimidazole, 2-chloro-[1][3][4]
« CAS Number: 4857-06-1[1][2][3][4][5]

e Molecular Formula: C7HsCINz[1][2][3][4]

e InChl: 1S/C7H5CIN2/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4H,(H,9,10)[1][4][5]

« InChiKey: AYPSHICKSDNETA-UHFFFAOY SA-N[1][4][5]
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e Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CI[6][7]

Chemical Structure:
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(Simplified 2D representation)

Physicochemical and Spectroscopic Properties

The quantitative properties of 2-Chlorobenzimidazole are summarized in the table below for
easy reference.

Property Value Reference(s)

Molecular Weight 152.58 g/mol [21[3114]

Off-white to yellow to brown
Appearance _ [31[6]
crystalline powder

Melting Point 207-211 °C (lit.) [5118]1[9]
N _ 328.5 + 25.0 °C at 760 mmHg

Boiling Point ] [10]

(estimate)

Solubility Insoluble in water [BI[9][11]

pKa 9.81 + 0.10 (Predicted) [6]

LogP (Octanol/Water) 1.734 (Crippen Calculated) [71[12]

Vapor Pressure 0.0 £ 0.7 mmHg at 25°C [10]
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Experimental Protocols
Synthesis of 2-Chlorobenzimidazole

A common and high-yield method for the synthesis of 2-Chlorobenzimidazole involves the
chlorination of 1,3-dihydro-benzimidazol-2-one (also known as 2-hydroxybenzimidazole) using
phosphorus oxychloride (POCIs).[13][14][15][16]

Step 1: Synthesis of 1,3-dihydro-benzimidazol-2-one (2)

e To a solution of o-phenylenediamine (1) (5g, 0.046 mole) in dimethylformamide (DMF), add
urea (5.52g, 0.092 mole).[16]

o Reflux the mixture for 12 hours.[16]
o After completion, remove the DMF by distillation under vacuum.[16]

o Wash the isolated solid with water and then dissolve it in a 10% aqueous sodium hydroxide
solution.[16]

« Filter the alkaline solution and neutralize it with 35% aqueous hydrochloric acid.[16]

« Filter, wash with water, and dry the precipitated product to obtain pure 1,3-dihydro-
benzimidazol-2-one (2).[16] The yield is typically high (around 94%).[15][16]

Step 2: Synthesis of 2-Chlorobenzimidazole (3)

e A mixture of 1,3-dihydro-benzimidazol-2-one (2) (10g, 0.07 mole), phosphorus oxychloride
(POCIs) (22.88g, 0.14 mole), and a catalytic amount of phenol is heated to 103-107°C for 12
hours.[15][16]

 After the reaction is complete, cool the mixture in an ice bath.[15][16]

» Neutralize the mixture with a 40% aqueous sodium hydroxide solution to a pH of
approximately 10.[15][16]

e The crude product precipitates and can be collected.
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» Recrystallize the crude material to obtain pure 2-Chlorobenzimidazole (3).[15][16] This
method can yield up to 97% of the final product.[15][16]

Characterization Protocols

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Dissolve the sample in a suitable deuterated solvent, such as DMSO-de.[17] The
spectrum for the parent compound shows aromatic protons in the range of 6 6.85-7.90
ppm and a broad singlet for the N-H proton around & 12.25 ppm.[15]

« Infrared (IR) Spectroscopy:

o Record the IR spectrum using the KBr pellet technique.[2] Key vibrational bands include
C=N stretching around 1623 cm~t and N-H stretching around 3442 cm~1.[18]

e Mass Spectrometry (MS):

o Electron lonization (EI) mass spectrometry can be used to determine the molecular
weight. The molecular ion peak (M+) for C7HsCINz is expected at m/z 152.[1][4]

Typical Reactions

2-Chlorobenzimidazole is a versatile intermediate used in various organic reactions.
¢ N-Alkylation (Nucleophilic Substitution):

o Dissolve 2-Chlorobenzimidazole (1 equivalent) and an alkylating agent (e.g., benzyl
bromide, 1.1 equivalents) in a dry solvent like acetonitrile.[19]

o Add a base such as potassium carbonate (K2COs) (1.1 equivalents) to the mixture.[19]

o Heat the reaction mixture to reflux (e.g., 75°C) and monitor the progress using Thin Layer
Chromatography (TLC).[19]

o Upon completion, cool the mixture, dilute with a solvent like dichloromethane (DCM), and
filter.[19]
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o Concentrate the filtrate under vacuum to obtain the N-alkylated product.[19]

e Cross-Coupling Reactions:

o The chlorine atom at the 2-position can undergo cross-coupling reactions, such as Suzuki
coupling, with arylboronic acids. These reactions are typically catalyzed by a palladium
catalyst to form 2-arylbenzimidazole derivatives.

Visualized Workflows and Pathways

The following diagrams illustrate the synthesis and key reactions of 2-Chlorobenzimidazole.

Synthesis of 2-Chlorobenzimidazole

Starting Materials

0-Phenylenediamine Urea
Condensation
DMF, Reflux)
Intermediate Chlorinating Agent
\ 4 Y
1,3-dihydro-benzimidazol-2-one POCI3 / Phenol (cat.)
Chlorination
(103-107°C)
Final Product

2-Chlorobenzimidazole

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Chlorobenzimidazole.
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Key Reactivity Pathways
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Click to download full resolution via product page

Caption: Reactivity pathways of 2-Chlorobenzimidazole.

Applications and Biological Significance

2-Chlorobenzimidazole is a crucial building block in medicinal and agricultural chemistry.[3]

Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of various
pharmaceutical compounds.[6] It is a foundational molecule for developing drugs with
potential anti-malarial, antiviral (such as for Hepatitis C), anti-cancer, and anti-inflammatory
activities.[3]

Agrochemicals: The benzimidazole moiety is important in agrochemicals. 2-
Chlorobenzimidazole is used in the formulation of fungicides and herbicides to protect
crops.[3]

Material Science: This compound can be incorporated into polymers and coatings to
enhance chemical resistance and durability.[3]

Biochemical Research: It is used in studies involving enzyme inhibition and receptor binding,
which helps in understanding biological processes and disease mechanisms.[3] Derivatives
have shown antifungal properties against various phytopathogens.[20]
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Safety and Handling

o Hazards: 2-Chlorobenzimidazole is irritating to the eyes, respiratory system, and skin.[6][9]

o Precautions: Handle in a well-ventilated area or under a fume hood.[6] Avoid inhalation,
ingestion, and contact with skin or eyes.[6]

o Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and safety
goggles.[6][9]

o Storage: Store at ambient temperatures, though storage in a cool, dark place (<15°C) is
recommended.[6] The compound can be moisture-sensitive.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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